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Compound of Interest

Compound Name: 9''-Methyl salvianolate B

Cat. No.: B10821727

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 9''-
Methyl salvianolate B. Adherence to these procedures is essential for ensuring personnel

safety and maintaining a secure laboratory environment. As a trusted partner in your research,

we are committed to providing value beyond the product by being your preferred source for

laboratory safety and chemical handling information.

Essential Safety and Physical Data
While specific occupational exposure limits have not been established for 9''-Methyl
salvianolate B, a comprehensive understanding of its properties and the safety data of related

compounds is crucial for safe handling. The following table summarizes key quantitative data.
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Parameter Value Source/Comment

Chemical Formula C37H32O16 ---

Molecular Weight 732.64 g/mol ---

Appearance Solid powder ---

Solubility

Soluble in DMSO, Pyridine,

Methanol, Ethanol.[1] In

DMSO, up to 100 mg/mL

(136.49 mM) with ultrasonic

assistance.[2]

MedchemExpress[2]

Storage Temperature
Long-term: -20°C; Short-term:

2-8°C.[2]
BioCrick MSDS[2]

Occupational Exposure Limits Not established. BioCrick MSDS[3]

Acute Toxicity (related

compound)

Salvianolic Acid A (intravenous

in mice): LD50 of 1161.2

mg/kg.[4]

Non-clinical safety evaluation

of salvianolic acid A[4]

Target Organs (related

compound)

Thymus, liver, and kidneys

were identified as target

organs for Salvianolic Acid A in

a 4-week repeated-dose

toxicity study in dogs.[4]

Non-clinical safety evaluation

of salvianolic acid A[4]

Transport Information
Considered non-hazardous for

transport.[2]
BioCrick MSDS[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.

Hand Protection:
Due to its solubility in DMSO, glove selection is critical. Double gloving is required.

Inner Glove: Standard nitrile examination gloves.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.medchemexpress.com/9-methyl-salvianolate-b.html
https://www.medchemexpress.com/9-methyl-salvianolate-b.html
https://www.medchemexpress.com/9-methyl-salvianolate-b.html
https://www.medchemexpress.com/9-methyl-salvianolate-b.html
https://biocrick.com/download/document/BCN2923/MSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9597988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9597988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9597988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9597988/
https://www.medchemexpress.com/9-methyl-salvianolate-b.html
https://www.medchemexpress.com/9-methyl-salvianolate-b.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Outer Glove: Chemical-resistant gloves are essential. Recommended materials for handling

phenolic compounds and DMSO include:

Butyl rubber

Neoprene

Thicker (8mil) nitrile gloves can be used for incidental contact with dilute solutions (<10%).

[1]

Glove Change Frequency: Gloves must be changed immediately if splashed or after every

30-60 minutes of continuous use. Always inspect gloves for integrity before use. Dispose of

contaminated gloves as hazardous waste.[2]

Eye and Face Protection:
Minimum Requirement: ANSI-rated safety glasses with side shields.

Splash Hazard: Chemical splash goggles and a full-face shield must be worn when there is a

potential for splashing, such as when preparing stock solutions or handling larger quantities.

[1]

Body Protection:
A fully buttoned, long-sleeved laboratory coat is required.

For tasks with a higher risk of splashes, a chemically resistant apron made of butyl rubber or

neoprene should be worn over the lab coat.[1]

Closed-toe shoes are mandatory.

Respiratory Protection:
Work with 9''-Methyl salvianolate B powder should be conducted in a certified chemical

fume hood to avoid inhalation of dust particles.[1]

If a fume hood is not available or if there is a risk of aerosol generation that cannot be

controlled, a NIOSH-approved respirator with an appropriate particulate filter is required.[2]
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Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from strong

oxidizing/reducing agents, strong acids/alkalis, and sources of ignition.[2]

Recommended storage temperature is -20°C for long-term storage and 2-8°C for short-term.

[2]

Preparation of Stock Solutions (in DMSO):
This procedure must be performed in a chemical fume hood.

Preparation: Assemble all necessary equipment (vial of 9''-Methyl salvianolate B, new,

unopened DMSO, vortexer, sonicator, pipettes, and waste container) inside the fume hood.

Don PPE: Follow the full PPE protocol outlined above.

Weighing: Carefully weigh the desired amount of 9''-Methyl salvianolate B powder.

Dissolving: Add the appropriate volume of newly opened DMSO to the vial containing the

powder.[2] Cap the vial securely.

Sonication: If necessary, use an ultrasonic bath to aid dissolution.[2]

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

Storage: Store the stock solution at -80°C for up to 6 months or -20°C for up to 1 month.[5]

Spill Response:
Evacuate: Alert others in the immediate area and evacuate if the spill is large or involves a

significant amount of dust.

Isolate: Restrict access to the spill area.
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Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don appropriate PPE, including respiratory protection.

Containment and Cleanup:

Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.[2]

Carefully sweep up the material and place it in a sealed, labeled container for hazardous

waste.

Liquid Spills (in solvent): Absorb the spill with a chemical absorbent pad or vermiculite.

Place the used absorbent material in a sealed, labeled container for hazardous waste.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of all contaminated materials (gloves, absorbent pads, etc.) as

hazardous waste.

Disposal Plan:
All waste containing 9''-Methyl salvianolate B, including empty containers, contaminated PPE,

and unused solutions, must be disposed of as hazardous chemical waste.[6] Follow your

institution's specific guidelines for hazardous waste disposal. Do not dispose of this chemical

down the drain or in the regular trash.

Visual Workflow for Safe Handling
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Emergency
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Don Full PPE:
- Double Gloves
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Caption: Workflow for the safe handling of 9''-Methyl salvianolate B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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